Cas no 105460-35-3 (Benzonitrile, 2-bromo-4,6-dimethyl-)

• Product Name: Benzonitrile, 2-bromo-4,6-dimethyl-
• CAS No: 105460-35-3
• MF: C₉H₈BrN
• MW: 210.070521354675
• CID: 3576300
• PubChem ID: 20229734
• Update Time: 2025-05-24

Benzonitrile, 2-bromo-4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-bromo-4,6-dimethyl-
• SCHEMBL10914092
• 105460-35-3
• DB-422989
• 2-BROMO-4,6-DIMETHYLBENZONITRILE

• Inchi： 1S/C9H8BrN/c1-6-3-7(2)8(5-11)9(10)4-6/h3-4H,1-2H3
• InChI Key： STMJPTGFYFMJAG-UHFFFAOYSA-N
• SMILES： C(#N)C1=C(C)C=C(C)C=C1Br

Computed Properties

• Exact Mass: 208.98401Da
• Monoisotopic Mass: 208.98401Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8Ų

Additional information on Benzonitrile, 2-bromo-4,6-dimethyl-

Introduction to Benzonitrile, 2-bromo-4,6-dimethyl- (CAS No. 105460-35-3)

Benzonitrile, 2-bromo-4,6-dimethyl- (CAS No. 105460-35-3) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its brominated and methylated benzonitrile structure, which imparts specific reactivity and functional versatility.

The molecular formula of 2-bromo-4,6-dimethylbenzonitrile is C₉H₉BrN, and it has a molecular weight of approximately 218.07 g/mol. The compound is a white to off-white crystalline solid at room temperature and is insoluble in water but soluble in organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties make it an attractive starting material for a variety of synthetic transformations.

In the realm of pharmaceutical research, 2-bromo-4,6-dimethylbenzonitrile has been explored as an intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential as a precursor for the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported the use of this compound in the synthesis of potent inhibitors of protein kinases, which are key targets in cancer therapy.

The bromine substituent on the benzene ring provides a valuable handle for further functionalization through various chemical reactions. One notable application is its use in Suzuki-Miyaura coupling reactions, where the bromine atom can be replaced with other functional groups such as alkyl or aryl moieties. This versatility has been leveraged in the synthesis of complex organic molecules with diverse biological activities.

In addition to its role in pharmaceuticals, 2-bromo-4,6-dimethylbenzonitrile has found applications in materials science. Researchers have utilized this compound as a building block for the preparation of advanced materials with tailored properties. For example, a study published in the Journal of Materials Chemistry A (2020) described the use of this compound in the synthesis of conjugated polymers for organic photovoltaic devices. The resulting materials exhibited improved charge transport properties and enhanced photovoltaic performance.

The synthetic accessibility of 2-bromo-4,6-dimethylbenzonitrile has also been a subject of interest. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One common method involves the bromination of 4,6-dimethylbenzonitrile followed by purification through recrystallization or column chromatography. These synthetic strategies have been optimized to minimize by-products and improve overall yield.

Safety considerations are crucial when handling Benzonitrile, 2-bromo-4,6-dimethyl-. While it is not classified as a hazardous material under current regulations, appropriate safety measures should be taken during its use and storage. This includes wearing personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, Benzonitrile, 2-bromo-4,6-dimethyl- (CAS No. 105460-35-3) is a valuable compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an important intermediate for the development of novel bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in the scientific community.